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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Methylcyclohexanone oxime, a versatile synthetic intermediate. Due to the limited availability
of experimentally verified high-resolution spectral data for this specific compound in publicly
accessible literature, this guide presents a combination of predicted data, key mass
spectrometry information, and, for comparative purposes, experimental data of the closely
related cyclohexanone oxime. Detailed experimental protocols for the acquisition of such
spectroscopic data are also provided.

Chemical Structure and Properties

4-Methylcyclohexanone oxime (C7H13NO) is a derivative of 4-methylcyclohexanone, formed
through a condensation reaction with hydroxylamine.[1] The presence of the C=N double bond
in the oxime functional group allows for the existence of E/Z isomers. The methyl group at the

4-position influences the compound's reactivity and spectroscopic properties.

Molecular Weight: 127.18 g/mol [2][3] Exact Mass: 127.099714038 Da[2]
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Spectroscopic Data

The following sections present the available and predicted spectroscopic data for 4-
Methylcyclohexanone oxime. For a practical reference, experimental data for cyclohexanone
oxime is also included.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR Spectroscopy

Experimentally verified high-resolution *H NMR data for 4-Methylcyclohexanone oxime is not
widely published.[1] However, the expected chemical shifts can be predicted based on the
structure and comparison with similar compounds. The cyclohexane ring protons are expected
to appear as complex multiplets. The protons on the carbons alpha to the C=N bond (positions
2 and 6) would be the most deshielded of the ring protons. The methyl group at the C4 position
is anticipated to be a doublet, and the oxime hydroxyl proton typically appears as a broad
singlet with a chemical shift that is highly dependent on solvent and concentration.[1]

Table 1: Predicted *H NMR Chemical Shifts for 4-Methylcyclohexanone Oxime

Predicted Chemical Shift

Protons Multiplicity
(ppm)

Cyclohexane Ring Protons 1.50 - 2.60 Multiplet

Protons at C2 and C6 2.20-2.60 Multiplet

Methyl Protons at C4 0.90-1.10 Doublet

Proton at C4 Multiplet Multiplet

Oxime OH 8.0-11.0 Broad Singlet

For comparison, the experimental *H NMR data for cyclohexanone oxime is provided below.

Table 2: Experimental tH NMR Data for Cyclohexanone Oxime[1]
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Protons Chemical Shift (ppm) Multiplicity
Ring Protons 2.54 - 2.49 m
Ring Protons 2.30-2.10 m
Ring Protons 1.80-1.60 m

13C NMR Spectroscopy

Specific experimental 13C NMR data for 4-Methylcyclohexanone oxime is not readily
available in published literature. For comparative purposes, the experimental 13C NMR data for
cyclohexanone oxime is presented.

Table 3: Experimental 3C NMR Data for Cyclohexanone Oxime[1]

Carbon Chemical Shift (ppm)
C=N 161
Ring CH:z 32.3
Ring CH: 27.0
Ring CH:2 25.9
Ring CH:2 25.7
Ring CH: 24.6

Infrared (IR) Spectroscopy

The FT-IR spectrum of 4-Methylcyclohexanone oxime is expected to show characteristic
absorption bands for its functional groups.[1]

Table 4: Predicted IR Absorption Bands for 4-Methylcyclohexanone Oxime[1]
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Predicted Absorption

Functional Group Vibration
Range (cm™?)

O-H (oxime) 3100 - 3600 Stretching (broad)
C-H (alkane) 2850 - 3000 Stretching
C=N (oxime) ~1650 Stretching
N-O ~930 Stretching

For comparison, the experimental IR data for cyclohexanone oxime is provided below.

Table 5: Experimental IR Data for Cyclohexanone Oxime (liquid film)[1]

Functional Group Absorption (cm~?*) Vibration
O-H 3188 Stretching
C-H 2932, 2860 Stretching
C=N 1664 Stretching

Mass Spectrometry (MS)

The mass spectrum of 4-Methylcyclohexanone oxime would show a molecular ion peak
corresponding to its molecular weight. High-resolution mass spectrometry (HRMS) provides the
exact mass. Predicted m/z values for common adducts are also available.[4]

Table 6: Mass Spectrometry Data for 4-Methylcyclohexanone Oxime
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Parameter Value

Molecular Weight 127.18[2][3]

Exact Mass 127.099714038[2]
Predicted [M+H]* 128.10700[4]
Predicted [M+Na]* 150.08894[4]
Predicted [M-H]~ 126.09244[4]
Predicted [M]* 127.09917[4]

Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for a solid
organic compound like 4-Methylcyclohexanone oxime.

NMR Spectroscopy

Sample Preparation:
e Weigh approximately 5-10 mg of the solid sample.

o Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCls,
DMSO-ds) in an NMR tube.

o Ensure the sample is fully dissolved. If necessary, gently warm the solution or use
sonication.

1H NMR Acquisition:
e Insert the NMR tube into the spectrometer.
e Lock the spectrometer on the deuterium signal of the solvent.

» Shim the magnetic field to achieve homogeneity.
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e Acquire the *H NMR spectrum using a standard pulse sequence. Key parameters include the
spectral width, number of scans, and relaxation delay.

13C NMR Acquisition:
¢ Following *H NMR acquisition, switch the spectrometer to the 13C channel.

o Use a standard proton-decoupled pulse sequence to acquire the 133C NMR spectrum. This
results in a spectrum where each unique carbon appears as a singlet.

e Alarger number of scans is typically required for 33C NMR due to the low natural abundance
of the 13C isotope.

FT-IR Spectroscopy

Sample Preparation (Thin Solid Film):

e Dissolve a small amount of the solid sample in a volatile solvent (e.g., dichloromethane or
acetone).

e Place a drop of the solution onto a salt plate (e.g., KBr or NaCl).

» Allow the solvent to evaporate, leaving a thin film of the solid sample on the plate.
Data Acquisition:

e Place the salt plate in the sample holder of the FT-IR spectrometer.

e Acquire a background spectrum of the clean, empty sample holder.

e Acquire the sample spectrum. The instrument software will automatically ratio the sample
spectrum against the background spectrum to produce the final absorbance or transmittance
spectrum.

Mass Spectrometry

Sample Preparation:
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e Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile) to a
concentration of approximately 1 mg/mL.

» Further dilute the stock solution as needed for the specific mass spectrometer and ionization

technique being used.
Data Acquisition (e.g., using Electrospray lonization - ESI):

 Introduce the sample solution into the mass spectrometer's ion source via direct infusion or
through a liquid chromatography (LC) system.

o Apply appropriate ESI conditions (e.g., capillary voltage, nebulizing gas pressure, drying gas
flow rate, and temperature) to generate gas-phase ions.

¢ Acquire the mass spectrum over a desired m/z range.

Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a
synthesized organic compound like 4-Methylcyclohexanone oxime.
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Caption: Workflow for the synthesis and spectroscopic characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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